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Compound of Interest

Compound Name: 4,6-Dihydroxy-5-nitropyrimidine

Cat. No.: B014392 Get Quote

An In-depth Technical Guide to 4,6-Dihydroxy-5-nitropyrimidine

Introduction
4,6-Dihydroxy-5-nitropyrimidine, also known as 5-nitro-4,6-pyrimidinediol, is a heterocyclic

organic compound that serves as a crucial intermediate in various synthetic processes.[1][2] Its

pyrimidine core, functionalized with hydroxyl and nitro groups, imparts a unique reactivity

profile, making it a valuable building block for more complex molecules, particularly in the

pharmaceutical and agrochemical industries. This document provides a comprehensive

overview of its physical and chemical properties, experimental protocols for its use in synthesis,

and its known biological activities.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 4,6-Dihydroxy-5-nitropyrimidine
are summarized below. These properties are essential for its handling, storage, and application

in experimental settings.
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Property Value Reference

Molecular Formula C4H3N3O4 [3]

Molecular Weight 157.08 g/mol [3]

CAS Number 2164-83-2 [1][3]

Appearance Solid

Melting Point >300 °C [1][3]

IUPAC Name
4-hydroxy-5-nitro-1H-pyrimidin-

6-one
[3]

Synonyms 5-Nitro-4,6-pyrimidinediol [3]

InChI Key
ABTLZAVJDRUDNG-

UHFFFAOYSA-N
[3]

SMILES
C1=NC(=C(C(=O)N1)N+

(=O)O-)O
[3]

pKa

The pKa of the parent

compound, 4,6-

dihydroxypyrimidine, is 5.4.

The electron-withdrawing nitro

group at the 5-position is

expected to decrease the

basicity of the pyrimidine ring.

[4][5]

N/A

Solubility While specific solubility data

for 4,6-dihydroxy-5-

nitropyrimidine is not readily

available, its chlorinated

derivative, 4,6-dichloro-5-

nitropyrimidine, is soluble in

polar organic solvents like

chloroform, ethyl acetate, and

methanol, and insoluble in

water. A similar trend can be

N/A
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expected for the dihydroxy

compound.[6][7]

Chemical Reactivity and Synthesis
4,6-Dihydroxy-5-nitropyrimidine is a key starting material for the synthesis of other

functionalized pyrimidines. A notable reaction is its conversion to 4,6-dichloro-5-nitropyrimidine,

a versatile intermediate for introducing various nucleophiles to the pyrimidine ring.[8][9]

Experimental Protocol: Synthesis of 4,6-Dichloro-5-
nitropyrimidine
This protocol describes the chlorination of 4,6-Dihydroxy-5-nitropyrimidine using phosphoryl

chloride.

Materials:

4,6-Dihydroxy-5-nitropyrimidine (160 mmol, 25 g)

Phosphoryl chloride (1056 mmol, 96 mL)

Dimethylaniline (246 mmol, 32.6 mL)

Ice (300 g)

Ether

Anhydrous sodium sulfate

Dichloromethane

Procedure:

To a suspension of 4,6-dihydroxy-5-nitropyrimidine in phosphoryl chloride, add

dimethylaniline.[10]
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Heat the reaction mixture in an oil bath at 125 °C, then increase the temperature to 130 °C

and maintain for 1 hour.[10]

After the reaction is complete, remove the excess phosphoryl chloride by evaporation.[10]

Slowly pour the residue onto ice. The solid product will precipitate.[10]

Collect the solid by filtration.[10]

Extract the filtrate with ether.[10]

Combine the organic layers, wash sequentially with water and brine, and then dry with

anhydrous sodium sulfate.[10]

Remove the solvent by evaporation.[10]

Purify the residue by fast column chromatography using dichloromethane to yield the final

product, 4,6-dichloro-5-nitropyrimidine.[10]

General Synthesis Workflow

4,6-Dihydroxy-5-nitropyrimidine

Chlorination Reaction
(125-130 °C)

Starting Material

Reactants:
- Phosphoryl chloride

- Dimethylaniline

Reagents

Work-up and Purification

Reaction Mixture

4,6-Dichloro-5-nitropyrimidine

Purified Product
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 4,6-dichloro-5-nitropyrimidine.

Biological Activity
4,6-Dihydroxy-5-nitropyrimidine has been identified as an inhibitor of specific enzymatic

activities, suggesting its potential for further investigation in drug development.

Thymidine Phosphorylase Inhibition: It acts as an inhibitor of thymidine phosphorylase

activity.

Glucuronidation Inhibition: It is also a potent and selective inhibitor of 4-nitrophenol

glucuronidation.

Inhibitory Activity of 4,6-Dihydroxy-5-nitropyrimidine

4,6-Dihydroxy-5-nitropyrimidine

Thymidine Phosphorylase

Inhibits

4-Nitrophenol Glucuronidation

Inhibits

Click to download full resolution via product page

Caption: Known inhibitory targets of 4,6-Dihydroxy-5-nitropyrimidine.

Safety Information
4,6-Dihydroxy-5-nitropyrimidine is associated with certain hazards and requires appropriate

handling precautions.

Hazard Codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).
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Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338.

Personal Protective Equipment (PPE): Dust mask type N95 (US), eyeshields, and gloves are

recommended.

Storage: It is classified under Storage Class 11 for combustible solids.

This technical guide provides a foundational understanding of 4,6-Dihydroxy-5-
nitropyrimidine for researchers and professionals in the fields of chemistry and drug

development. The compiled data and protocols are intended to facilitate its safe and effective

use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,6-DIHYDROXY-5-NITROPYRIMIDINE | 2164-83-2 [chemicalbook.com]

2. 4,6-Dihydroxy-5-nitropyrimidine | 2164-83-2 | Benchchem [benchchem.com]

3. jk-sci.com [jk-sci.com]

4. organicchemistrydata.org [organicchemistrydata.org]

5. fm.ehcc.kyoto-u.ac.jp [fm.ehcc.kyoto-u.ac.jp]

6. 4,6-Dichloro-5-nitropyrimidine CAS#: 4316-93-2 [m.chemicalbook.com]

7. solubilityofthings.com [solubilityofthings.com]

8. 4,6-Dichloro-5-nitropyrimidine synthesis - chemicalbook [chemicalbook.com]

9. chemimpex.com [chemimpex.com]

10. 4,6-Dichloro-5-nitropyrimidine | 4316-93-2 [chemicalbook.com]

To cite this document: BenchChem. [physical and chemical properties of 4,6-Dihydroxy-5-
nitropyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014392#physical-and-chemical-properties-of-4-6-
dihydroxy-5-nitropyrimidine]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b014392?utm_src=pdf-body
https://www.benchchem.com/product/b014392?utm_src=pdf-body
https://www.benchchem.com/product/b014392?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6248684.htm
https://www.benchchem.com/jp/product/b14392
https://www.jk-sci.com/products/a01292247
https://organicchemistrydata.org/hansreich/resources/pka/pka_data/pka-compilation-williams.pdf
http://www.fm.ehcc.kyoto-u.ac.jp/pKa_compilation_Williams_RipinEvans.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3728389_EN.htm
https://www.solubilityofthings.com/46-dichloro-5-nitro-pyrimidine
https://www.chemicalbook.com/synthesis/4-6-dichloro-5-nitropyrimidine.htm
https://www.chemimpex.com/products/26084
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3728389.htm
https://www.benchchem.com/product/b014392#physical-and-chemical-properties-of-4-6-dihydroxy-5-nitropyrimidine
https://www.benchchem.com/product/b014392#physical-and-chemical-properties-of-4-6-dihydroxy-5-nitropyrimidine
https://www.benchchem.com/product/b014392#physical-and-chemical-properties-of-4-6-dihydroxy-5-nitropyrimidine
https://www.benchchem.com/product/b014392#physical-and-chemical-properties-of-4-6-dihydroxy-5-nitropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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